Cas no 887885-81-6 (N-phenyl-3-(3,4,5-trimethoxybenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-phenyl-3-(3,4,5-trimethoxybenzamido)-1-benzofuran-2-carboxamide
• CAS No: 887885-81-6
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 6525391
• Update Time: 2025-06-09

N-phenyl-3-(3,4,5-trimethoxybenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-3-(3,4,5-trimethoxybenzamido)-1-benzofuran-2-carboxamide
• N-phenyl-3-(3,4,5-trimethoxybenzamido)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-phenyl-3-[(3,4,5-trimethoxybenzoyl)amino]-

• Inchi： 1S/C25H22N2O6/c1-30-19-13-15(14-20(31-2)22(19)32-3)24(28)27-21-17-11-7-8-12-18(17)33-23(21)25(29)26-16-9-5-4-6-10-16/h4-14H,1-3H3,(H,26,29)(H,27,28)
• InChI Key： YEVQOCBAVCOXPI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC(OC)=C(OC)C(OC)=C2)=C1C(NC1=CC=CC=C1)=O

Additional information on N-phenyl-3-(3,4,5-trimethoxybenzamido)-1-benzofuran-2-carboxamide

Professional Introduction to N-phenyl-3-(3,4,5-trimethoxybenzamido)-1-benzofuran-2-carboxamide (CAS No. 887885-81-6)

N-phenyl-3-(3,4,5-trimethoxybenzamido)-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 887885-81-6, represents a unique molecular structure that combines elements of benzofuran and amide functionalities, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of N-phenyl-3-(3,4,5-trimethoxybenzamido)-1-benzofuran-2-carboxamide incorporates several key structural features that contribute to its potential biological activity. The presence of a phenyl group at the N-position and a 3,4,5-trimethoxybenzamido moiety suggests possible interactions with biological targets such as enzymes and receptors. These structural components are often exploited in the design of molecules with therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. The 3,4,5-trimethoxybenzamido group, in particular, has been identified as a key pharmacophore in several drug candidates due to its ability to engage in hydrogen bonding and hydrophobic interactions. These interactions are critical for the development of high-affinity binders for therapeutic purposes.

In the context of modern drug discovery, the benzofuran scaffold is highly valued for its versatility and potential to modulate biological pathways. Benzofurans have been incorporated into various drug molecules due to their ability to cross the blood-brain barrier and exhibit favorable pharmacokinetic properties. The incorporation of additional functional groups, such as the amide moiety in N-phenyl-3-(3,4,5-trimethoxybenzamido)-1-benzofuran-2-carboxamide, further enhances its potential as a lead compound.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs may exhibit activity against a range of diseases, including inflammatory disorders and neurological conditions. The 3,4,5-trimethoxybenzamido group is particularly noteworthy for its reported interactions with enzymes involved in inflammation pathways.

The synthesis of N-phenyl-3-(3,4,5-trimethoxybenzamido)-1-benzofuran-2-carboxamide presents an intriguing challenge for synthetic chemists. The multi-step synthesis involves strategic functional group transformations and precise control over reaction conditions to achieve the desired product. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and scalability.

Evaluation of the pharmacological properties of this compound has been ongoing in several research laboratories. Preliminary studies suggest that it may exhibit inhibitory activity against specific enzymes relevant to disease pathways. These findings are supported by computational modeling studies that predict favorable binding modes between the compound and target proteins.

The integration of experimental data with computational predictions provides a robust framework for understanding the potential therapeutic utility of N-phenyl-3-(3,4,5-trimethoxybenzamido)-1-benzofuran-2-carboxamide. This approach allows researchers to refine their understanding of how structural modifications can influence biological activity and optimize lead compounds for further development.

In conclusion, N-phenyl-3-(3,4,5-trimethoxybenzamido)-1-benzofuran-2-carboxamide (CAS No. 887885-81-6) represents a promising entity in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play a crucial role in advancing medical science.